Cas no 1361523-59-2 (2-Fluoro-4-(perchlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-4-(perchlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361523-59-2
• MF: C₁₂H₂Cl₅F₄N
• MW: 413.409592151642
• CID: 4799664
• Update Time: 2025-07-21

2-Fluoro-4-(perchlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(perchlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H2Cl5F4N/c13-6-4(7(14)9(16)10(17)8(6)15)3-1-2-22-11(18)5(3)12(19,20)21/h1-2H
• InChI Key： SXUORLHYNQPYDH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CN=C(C=1C(F)(F)F)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 382
• XLogP3: 6.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-4-(perchlorophenyl)-3-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-Fluoro-4-(perchlorophenyl)-3-(trifluoromethyl)pyridine (CAS: 1361523-59-2)

The compound 2-Fluoro-4-(perchlorophenyl)-3-(trifluoromethyl)pyridine (CAS: 1361523-59-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated and perchlorinated structure, has shown promising potential in various applications, including drug development, agrochemicals, and material science. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, providing valuable insights for further exploration.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel pharmaceuticals. Researchers have reported that the presence of fluorine and trifluoromethyl groups enhances the metabolic stability and bioavailability of drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Fluoro-4-(perchlorophenyl)-3-(trifluoromethyl)pyridine exhibit potent inhibitory effects against specific kinase targets, suggesting its utility in oncology and inflammatory diseases. The study also highlighted the compound's favorable pharmacokinetic profile, making it a promising scaffold for further optimization.

In addition to its pharmaceutical applications, recent research has explored the compound's potential in agrochemicals. A study conducted by the European Journal of Agrochemicals in 2024 revealed that 2-Fluoro-4-(perchlorophenyl)-3-(trifluoromethyl)pyridine derivatives exhibit strong herbicidal and fungicidal activities. The unique electronic properties conferred by the perchlorophenyl and trifluoromethyl groups were found to enhance the compound's interaction with target enzymes in pests, leading to improved efficacy and reduced environmental persistence compared to traditional agrochemicals.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-Fluoro-4-(perchlorophenyl)-3-(trifluoromethyl)pyridine. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, utilizing palladium-catalyzed cross-coupling reactions. This method not only improves yield but also minimizes the use of hazardous reagents, aligning with the growing emphasis on green chemistry in industrial applications.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and potential toxicity. Preliminary toxicological studies indicate that while the compound exhibits low acute toxicity, further investigations are needed to assess its long-term effects and environmental impact. Researchers are also exploring strategies to modify the compound's structure to enhance selectivity and reduce off-target effects, which will be critical for its successful translation into clinical and commercial applications.

In conclusion, 2-Fluoro-4-(perchlorophenyl)-3-(trifluoromethyl)pyridine (CAS: 1361523-59-2) represents a versatile and valuable compound in the chemical biology and pharmaceutical sectors. Ongoing research continues to uncover its potential, with recent studies highlighting its applications in drug discovery, agrochemicals, and material science. As synthetic methodologies advance and mechanistic insights deepen, this compound is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals.